Cas no 868976-07-2 (N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide)
868976-07-2 structure
Product Name:N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide
CAS No:868976-07-2
MF:C19H14F4N4O2S2
MW:470.463675022125
CID:6410978
PubChem ID:18561256
Update Time:2023-12-27
N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide
- Benzamide, N-[5-[[2-[[(4-fluorophenyl)methyl]amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)-
- AKOS024613380
- F1838-2729
- N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide
- 868976-07-2
- N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
- N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide
-
- Inchi: 1S/C19H14F4N4O2S2/c20-12-7-5-11(6-8-12)9-24-15(28)10-30-18-27-26-17(31-18)25-16(29)13-3-1-2-4-14(13)19(21,22)23/h1-8H,9-10H2,(H,24,28)(H,25,26,29)
- InChI Key: UMULTUJRAIESPZ-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(NC(C2C=CC=CC=2C(F)(F)F)=O)S1)CC(NCC1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 470.04943070g/mol
- Monoisotopic Mass: 470.04943070g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 138Ų
Experimental Properties
- Density: 1.52±0.1 g/cm3(Predicted)
- pka: 6.95±0.50(Predicted)
N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1838-2729-2μmol |
N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide |
868976-07-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1838-2729-5μmol |
N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide |
868976-07-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1838-2729-10μmol |
N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide |
868976-07-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1838-2729-20μmol |
N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide |
868976-07-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1838-2729-1mg |
N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide |
868976-07-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1838-2729-2mg |
N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide |
868976-07-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1838-2729-3mg |
N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide |
868976-07-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1838-2729-4mg |
N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide |
868976-07-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1838-2729-5mg |
N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide |
868976-07-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1838-2729-10mg |
N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide |
868976-07-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}-2-(trifluoromethyl)benzamide Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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